Cas no 2138816-49-4 (tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate)

• Product Name: tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate
• CAS No: 2138816-49-4
• MF: C₁₆H₂₀F₂O₄
• MW: 314.324412345886
• CID: 5610425
• PubChem ID: 165486704
• Update Time: 2025-06-15

tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-844725
• tert-butyl (2E)-3-[4-(difluoromethoxy)-3-ethoxyphenyl]prop-2-enoate
• 2138816-49-4
• tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate

• Inchi： 1S/C16H20F2O4/c1-5-20-13-10-11(6-8-12(13)21-15(17)18)7-9-14(19)22-16(2,3)4/h6-10,15H,5H2,1-4H3/b9-7+
• InChI Key： HZZQVZXPXQAOFM-VQHVLOKHSA-N
• SMILES： FC(OC1C=CC(/C=C/C(=O)OC(C)(C)C)=CC=1OCC)F

Computed Properties

• Exact Mass: 314.13296544g/mol
• Monoisotopic Mass: 314.13296544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate

Recent Advances in the Study of tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate (CAS: 2138816-49-4)

The compound tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate (CAS: 2138816-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoromethoxy and ethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of the synthetic route for tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a palladium-catalyzed coupling reaction to introduce the difluoromethoxy group, followed by a Wittig reaction to form the α,β-unsaturated ester. This method not only enhances the efficiency of production but also reduces the environmental impact compared to traditional approaches.

In terms of pharmacological activity, tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate has demonstrated notable anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the compound inhibits the NF-κB signaling pathway, a critical regulator of inflammation and cancer progression. The study utilized in vitro models of human cancer cell lines and in vivo mouse models, showing significant reduction in tumor growth and inflammatory markers. These findings suggest that the compound could be a potential lead for developing new anti-inflammatory and anticancer agents.

Further investigations into the molecular mechanisms underlying the compound's activity have provided insights into its structure-activity relationship (SAR). Computational modeling and X-ray crystallography studies have highlighted the importance of the difluoromethoxy group in enhancing binding affinity to target proteins. Additionally, the tert-butyl ester moiety has been found to improve the compound's metabolic stability, making it more suitable for oral administration. These structural insights are invaluable for the design of derivatives with improved efficacy and safety profiles.

Despite these promising results, challenges remain in the development of tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate as a therapeutic agent. Issues such as potential off-target effects and pharmacokinetic properties need to be addressed in future studies. Ongoing research is exploring the compound's toxicity profile and optimizing its formulation to enhance bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl (2E)-3-4-(difluoromethoxy)-3-ethoxyphenylprop-2-enoate (CAS: 2138816-49-4) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and cancer therapy. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding have laid a solid foundation for further development. Future research should focus on addressing the remaining challenges and exploring its therapeutic potential in clinical settings.